
A Comparative Analysis of Disperse Red 177
Dyeing on Nylon versus Polyester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144 Get Quote

For Immediate Publication

This guide provides a detailed comparison of the dyeing performance of C.I. Disperse Red
177 on two common synthetic fibers: nylon (polyamide) and polyester (polyethylene

terephthalate). This document is intended for researchers, scientists, and professionals in the

textile and dyeing industries, offering objective data on the dye's efficacy and fastness

properties on these substrates. The significant differences in the polymer structures of nylon

and polyester result in distinct dyeing behaviors and performance outcomes with disperse

dyes.

Introduction to Disperse Red 177 and Fiber
Characteristics
Disperse Red 177 is a monoazo disperse dye belonging to the benzothiazole class,

characterized by its bright red hue and good thermal stability. It is primarily used for dyeing

hydrophobic fibers.

Polyester (PET): A highly crystalline, hydrophobic polymer with a compact structure. Dyeing

polyester with disperse dyes requires high energy, typically in the form of high temperatures

(around 130°C), to swell the fiber and allow dye molecules to penetrate the polymer matrix.

The dye is held within the fiber by van der Waals forces.
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Nylon (Polyamide): A semi-crystalline polymer that is more amorphous and less hydrophobic

than polyester. It contains amide groups that can form hydrogen bonds. While acid dyes are

the primary class for nylon, disperse dyes can also be used. The dyeing mechanism involves

the diffusion of the non-ionic dye into the amorphous regions of the fiber. Dyeing is typically

carried out at a lower temperature than polyester, around the boil (100°C).

Comparative Dyeing Performance
The dyeing performance of Disperse Red 177 was evaluated based on color yield (K/S values)

and standard fastness tests for washing, light, and rubbing (crocking). The following table

summarizes the performance of the dye on polyester and provides expected values for nylon

based on the typical performance of similar disperse dyes on this fiber.

Performance Metric Polyester
Nylon (Typical
Values)

Test Method

Color Yield (K/S) High Moderate to High Spectrophotometry

Wash Fastness (Color

Change)
4-5 3 ISO 105-C06

Wash Fastness

(Staining)
4-5 (on PES) 3-4 ISO 105-C06

Light Fastness (Xenon

Arc)
5-6 4-5 ISO 105-B02

Rubbing Fastness

(Dry)
4-5 4 ISO 105-X12

Rubbing Fastness

(Wet)
4-5 3 ISO 105-X12

Note: The data for polyester is based on typical supplier specifications for Disperse Red 177.

The data for nylon represents expected values for disperse dyes on polyamide fibers, as

specific experimental data for Disperse Red 177 on nylon is not readily available in published

literature. Fastness ratings are on a scale of 1 to 5 for washing and rubbing (5 being excellent)

and 1 to 8 for light fastness (8 being excellent).
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Experimental Protocols
Detailed methodologies for the dyeing of nylon and polyester with Disperse Red 177 are

provided below. These protocols are designed to ensure reproducibility and accurate

comparison.

Materials and Equipment
Nylon 6 or Nylon 6,6 fabric

Polyester (PET) fabric

C.I. Disperse Red 177

Dispersing agent (anionic)

Acetic acid (or other suitable acid for pH control)

Sodium hydrosulfite

Sodium hydroxide

Laboratory-scale high-temperature exhaust dyeing machine

Spectrophotometer for color measurement

Launder-Ometer for wash fastness testing

Xenon arc lamp for light fastness testing

Crockmeter for rubbing fastness testing

Pre-treatment of Fabrics
Both nylon and polyester fabrics should be scoured before dyeing to remove any impurities,

oils, or sizing agents. This is typically done by washing the fabric at 60-70°C for 20 minutes

with a solution containing 1 g/L of a non-ionic detergent and 1 g/L of sodium carbonate,

followed by thorough rinsing and drying.
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Dyeing Protocol for Polyester
Dye Bath Preparation: Prepare a dye bath with a liquor ratio of 10:1. Add 1 g/L of a suitable

dispersing agent.

pH Adjustment: Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dye Dispersion: Disperse 1.0% (on weight of fiber, o.w.f.) of Disperse Red 177 in a small

amount of water with a dispersing agent and add it to the dye bath.

Dyeing Cycle:

Introduce the polyester fabric into the dye bath at 60°C.

Raise the temperature to 130°C at a rate of 2°C/minute.

Hold at 130°C for 45-60 minutes.

Cool the dye bath to 70°C.

Rinsing: Rinse the dyed fabric thoroughly with hot and then cold water.

Reduction Clearing (After-treatment): To improve wash fastness, treat the dyed fabric in a

solution containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L of a non-

ionic detergent at 70-80°C for 15-20 minutes. Rinse thoroughly and dry.

Dyeing Protocol for Nylon
Dye Bath Preparation: Prepare a dye bath with a liquor ratio of 10:1. Add 1 g/L of a suitable

dispersing agent.

pH Adjustment: Adjust the pH of the dye bath to 5-6 using acetic acid.

Dye Dispersion: Disperse 1.0% (o.w.f.) of Disperse Red 177 in a small amount of water with

a dispersing agent and add it to the dye bath.

Dyeing Cycle:

Introduce the nylon fabric into the dye bath at 40°C.
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Raise the temperature to 100°C at a rate of 1.5°C/minute.

Hold at 100°C for 60 minutes.

Cool the dye bath to 60°C.

Rinsing and After-treatment: Rinse the dyed fabric with warm water and then cold water until

the water runs clear. A mild soaping at 50-60°C may be performed to remove surface dye,

but a harsh reduction clearing is generally avoided as it can affect the final shade. Finally,

rinse and dry.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the experimental workflow for the dyeing process and the

logical relationship between fiber properties and dyeing outcomes.
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Experimental Workflow for Dyeing Process
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Caption: Experimental workflow for dyeing nylon and polyester.
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Fiber Properties vs. Dyeing Performance

Polyester Nylon

High Crystallinity
Hydrophobic

High Temperature (130°C)
High Energy Input

Good to Excellent
Wash & Light Fastness

Lower Crystallinity
More Amorphous

Lower Temperature (100°C)
Good Leveling

Moderate Wet Fastness
Lower Light Fastness

Disperse Red 177

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Analysis of Disperse Red 177 Dyeing on
Nylon versus Polyester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581144#comparison-of-disperse-red-177-dyeing-
on-nylon-versus-polyester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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